Cas no 66898-60-0 (Talosalate)

• Product Name: Talosalate
• CAS No: 66898-60-0
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 1718990
• PubChem ID: 68558
• Update Time: 2025-11-01

Talosalate Chemical and Physical Properties

Names and Identifiers

• (3-oxo-1h-2-benzofuran-1-yl) 2-acetyloxybenzoate
• Talosalate
• Talosalato
• Talosalatum
• SureCN42842
• Talosalatum [INN-Latin]
• Talosalato [INN-Spanish]
• AC1L29ZV
• AC1Q61PF
• 3-OXO-1,3-DIHYDROISOBENZOFURAN-1-YL 2-ACETOXYBENZOATE
• NS00125298
• TALOSALATE [INN]
• 3-OXO-1,3-DIHYDROISOBENZOFURAN-1-YL 2-ACETOXYBENZOATE, (+/-)-
• Q27251482
• CHEMBL2107476
• Phthalidyl salicylate, acetate
• UNII-1356SD6O2G
• SCHEMBL42842
• Phthalidyl 2-acetoxybenzoate
• TALOSALATE [USAN]
• (3-Oxo-1H-2-benzofuran-1-yl)2-acetyloxybenzoate
• 3-oxo-1,3-dihydro-2-benzofuran-1-yl 2-(acetyloxy)benzoate
• BA-7604-02
• DTXSID20867253
• Talosalate (USAN/INN)
• D05998
• Talosalate [USAN:INN]
• 1356SD6O2G
• 66898-60-0
• Salicylic acid acetate, ester with 3-hydroxyphthalide
• Benzoic acid, 2-(acetyloxy)-, 1,3-dihydro-3-oxo-1-isobenzofuranyl ester
• BA 7604-02
• (+/-)-3-OXO-1,3-DIHYDROISOBENZOFURAN-1-YL 2-ACETOXYBENZOATE
• BA-760402

• Inchi： 1S/C17H12O6/c1-10(18)21-14-9-5-4-8-13(14)16(20)23-17-12-7-3-2-6-11(12)15(19)22-17/h2-9,17H,1H3
• InChI Key： SHCYQUDTKWHARF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1OC(C1C=CC=CC=1OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 312.06300
• Monoisotopic Mass: 312.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.4
• Boiling Point: 473.2°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.619
• PSA: 78.90000
• LogP: 2.63790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Talosalate

Talosalate (CAS No. 66898-60-0): An Overview of Its Properties, Applications, and Recent Research

Talosalate, with the chemical abstract service (CAS) number 66898-60-0, is a synthetic compound that has garnered significant attention in the fields of pharmaceuticals and medicinal chemistry. This compound is known for its unique chemical structure and potential therapeutic applications, particularly in the treatment of inflammatory conditions and pain management. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements related to Talosalate.

Chemical Structure and Properties

Talosalate is a derivative of salicylic acid, a well-known anti-inflammatory and analgesic agent. Its molecular formula is C14H12O5, and it has a molecular weight of approximately 256.24 g/mol. The compound features a benzene ring with a hydroxyl group and an ester linkage, which contributes to its pharmacological activities. The ester linkage in Talosalate enhances its lipophilicity, allowing for better absorption and distribution within the body.

The physical properties of Talosalate include a white to off-white crystalline powder form with a melting point ranging from 145°C to 147°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and methanol. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and topical applications.

Biological Activities and Mechanisms of Action

Talosalate has been extensively studied for its anti-inflammatory and analgesic properties. Research has shown that it exerts its effects through multiple mechanisms, including the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—key mediators of inflammation and pain.

In addition to its COX-inhibitory activity, Talosalate has been found to modulate other inflammatory pathways. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the expression of pro-inflammatory genes. This multifaceted approach to inflammation makes Talosalate a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Clinical Applications and Therapeutic Potential

The therapeutic potential of Talosalate has been explored in various preclinical and clinical studies. Preclinical studies have demonstrated its efficacy in reducing inflammation and pain in animal models of arthritis and neuropathic pain. These findings have paved the way for further clinical investigations.

In clinical trials, Talosalate has shown promising results in alleviating symptoms associated with inflammatory conditions. A phase II clinical trial evaluating the safety and efficacy of Talosalate in patients with osteoarthritis reported significant improvements in pain scores and functional outcomes compared to placebo. The compound was well-tolerated, with minimal side effects reported.

Recent Research Advancements

The ongoing research on Talosalate continues to uncover new insights into its mechanisms of action and potential applications. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its therapeutic index. For example, researchers have developed prodrug formulations of Talosalate that improve its bioavailability and reduce gastrointestinal side effects.

In addition to its anti-inflammatory properties, emerging evidence suggests that Talosalate may have neuroprotective effects. A study published in the Journal of Neurochemistry found that Talosalate can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings open up new avenues for exploring the use of Talosalate in neurological disorders.

Safety Profile and Future Directions

The safety profile of Talosalate is an important consideration for its clinical use. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed at higher concentrations. However, as with any new drug candidate, further long-term safety studies are necessary to ensure its safety over extended periods of use.

The future directions for research on Talosalate include expanding its clinical applications beyond inflammatory conditions. Given its multifaceted biological activities, there is potential for exploring its use in other therapeutic areas such as cancer prevention and treatment. Additionally, efforts to develop novel delivery systems that enhance its efficacy while minimizing side effects will be crucial for translating these findings into clinical practice.